Cas no 53973-97-0 (2-methylnaphthalene-1-sulfonyl chloride)

• Product Name: 2-methylnaphthalene-1-sulfonyl chloride
• CAS No: 53973-97-0
• MF: C₁₁H₉ClO₂S
• MW: 240.705960988998
• CID: 4654778
• PubChem ID: 18388568
• Update Time: 2024-03-01

2-methylnaphthalene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonyl chloride, 2-methyl-
• 2-Methylnaphthalene-1-sulfonyl Chloride
• 2-methylnaphthalene-1-sulfonyl chloride

• Inchi： 1S/C11H9ClO2S/c1-8-6-7-9-4-2-3-5-10(9)11(8)15(12,13)14/h2-7H,1H3
• InChI Key： KRTQHSSAPOINBY-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C2C(C=CC=C2)=CC=C1C

Computed Properties

• Exact Mass: 240.0011784g/mol
• Monoisotopic Mass: 240.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives